Cas no 116956-35-5 (Sodium 4-Phenylbutane-1-sulfonate)

• Product Name: Sodium 4-Phenylbutane-1-sulfonate
• CAS No: 116956-35-5
• MF: C₁₀H₁₃NaO₃S
• MW: 236.263192892075
• CID: 5523143
• PubChem ID: 23714129
• Update Time: 2023-05-24

Sodium 4-Phenylbutane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-1-butanesulfonic acid sodium salt
• 116956-35-5
• SY318569
• sodium 4-phenylbutane-1-sulfonate
• Sodium 4-Phenylbutane-1-sulfonate

• Inchi： 1S/C10H14O3S.Na/c11-14(12,13)9-5-4-8-10-6-2-1-3-7-10;/h1-3,6-7H,4-5,8-9H2,(H,11,12,13);/q;+1/p-1
• InChI Key： YRAORIWYNOYXFQ-UHFFFAOYSA-M
• SMILES： S(CCCCC1C=CC=CC=1)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 236.04830973g/mol
• Monoisotopic Mass: 236.04830973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų